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Compound of Interest

Compound Name: Gamma-nonalactone

Cat. No.: B146572 Get Quote

Gamma-nonalactone (CAS No. 104-61-0), also known as Aldehyde C-18, is a widely used

fragrance and flavoring agent with a characteristic coconut-like aroma.[1][2][3] While it is not

classified as a highly hazardous substance under GHS, a thorough understanding of its

properties is crucial for establishing safe laboratory practices.[4]

Health Hazards: The primary health risks are mild. Direct contact may cause slight skin and

eye irritation.[1][5][6] Ingestion is considered a low hazard, and adverse effects from

inhalation are not expected under conditions of normal use with adequate ventilation.[4]

High-dose animal studies have indicated potential for somnolence and abnormal liver and

kidney function tests, underscoring the importance of minimizing exposure.[7]

Physical Hazards: Gamma-nonalactone is a combustible liquid with a flash point above

110°C (230°F).[2] The risk of fire or explosion increases when temperatures exceed the

flashpoint.[1] Porous materials like paper or rags wetted with the substance may

spontaneously combust.[5]

Chemical Reactivity: The substance is stable under normal conditions but is incompatible

with strong acids, strong bases, and oxidizing agents.[1][8] Upon combustion, it forms

carbon monoxide and carbon dioxide.[1]

This profile dictates a safety-first approach centered on preventing direct contact and

controlling ignition sources. The personal protective equipment (PPE) recommendations that

follow are directly derived from these known hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b146572?utm_src=pdf-interest
https://www.benchchem.com/product/b146572?utm_src=pdf-body
https://www.chemtexusa.com/wp-content/uploads/2021/03/G3650_GammaNonalactone.pdf
https://consolidated-chemical.com/product/aldehyde-c-18-gamma-nonalactone-fragrance-compound/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157049.htm
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=jCxBe1Wr2yCGh90hYlH%2BLw%3D%3D&posionId=A0111
https://www.chemtexusa.com/wp-content/uploads/2021/03/G3650_GammaNonalactone.pdf
https://www.elan-chemical.com/wp-content/uploads/2019/03/9082-ALDEHYDE-C-18-ELAN-SDS.pdf
https://www.vigon.com/product/aldehyde-c-18-natural-nonalactone-gamma-natural/?doc=MSDS/503954_vigon_sds_us_english.pdf&namee=AldehydeC18NaturalNonalactoneGammaNaturalSDS
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=jCxBe1Wr2yCGh90hYlH%2BLw%3D%3D&posionId=A0111
https://haz-map.com/Agents/4866
https://www.benchchem.com/product/b146572?utm_src=pdf-body
https://consolidated-chemical.com/product/aldehyde-c-18-gamma-nonalactone-fragrance-compound/
https://www.chemtexusa.com/wp-content/uploads/2021/03/G3650_GammaNonalactone.pdf
https://www.elan-chemical.com/wp-content/uploads/2019/03/9082-ALDEHYDE-C-18-ELAN-SDS.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/G3650_GammaNonalactone.pdf
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0784
https://www.chemtexusa.com/wp-content/uploads/2021/03/G3650_GammaNonalactone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Directive: Selecting Appropriate PPE
The selection of PPE is contingent on a risk assessment of the specific procedure being

performed. The goal is to create a barrier between you and the chemical.

Eye and Face Protection
Standard Use: For routine handling of small quantities (e.g., preparing solutions, weighing),

safety glasses with side shields are mandatory.[1][9]

Splash Risk: When there is an elevated risk of splashing—such as during bulk transfers,

heating, or agitating large volumes—chemical goggles must be worn.[8] They provide a

superior seal around the eyes, offering more comprehensive protection than safety glasses.

Skin Protection
Hand Protection: The most critical component of skin protection is appropriate gloves.

Recommended Material: Nitrile rubber gloves are recommended for handling Gamma-
nonalactone.[1] Nitrile provides good resistance against a variety of chemicals and is a

suitable choice for incidental contact.

Protocol: Always inspect gloves for tears or punctures before use.[9] Use proper glove

removal technique to avoid contaminating your skin.[9] For prolonged or immersive

contact, consult the glove manufacturer's specific chemical resistance data. Contaminated

gloves should be disposed of as hazardous waste in accordance with local regulations.[9]

Protective Clothing: A standard laboratory coat or other protective clothing should be worn to

prevent skin exposure and to protect personal clothing from contamination.[8]

Respiratory Protection
Standard Operations: Respiratory protection is generally not required when working in a

well-ventilated area, such as under a chemical fume hood.[4][8] Good general ventilation

(typically 10 air changes per hour) is usually sufficient for small-scale work on an open

bench.[4]
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When to Use a Respirator: A NIOSH-approved respirator with an organic vapor cartridge

may be necessary under specific conditions where vapor concentrations could become

elevated:

Handling large quantities outside of a fume hood.

Cleaning up a large spill.[9]

Working in a poorly ventilated area.

The following table summarizes the recommended PPE for different laboratory scenarios.

Scenario
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Pipetti

ng (<100mL)
Safety Glasses Nitrile Gloves Lab Coat

Not required with

good ventilation

Solution Prep

(>100mL)

Chemical

Goggles
Nitrile Gloves Lab Coat

Not required in a

fume hood

Bulk Transfer

(>1L)

Chemical

Goggles & Face

Shield

Nitrile Gloves Lab Coat

Recommended if

not in a fume

hood

Large Spill

Cleanup

Chemical

Goggles
Nitrile Gloves

Lab

Coat/Coveralls

Air-purifying

respirator may

be needed

PPE Selection Workflow Diagram
The following diagram provides a logical workflow for determining the appropriate level of PPE

based on the specific task and laboratory environment.
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Start: Task with
Gamma-nonalactone

Potential for Splash or
Aerosol Generation?

Is Ventilation Adequate?
(e.g., Fume Hood)

  No  

Upgrade to:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

  Yes  

Minimum PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

  Yes  

Consider Adding:
- Respirator with

  Organic Vapor Cartridge

  No  

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE when handling Gamma-
nonalactone.

Operational and Disposal Plans
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Proper PPE is the last line of defense. Engineering controls and safe work practices are the

primary methods of protection.

Step-by-Step Safe Handling Protocol
Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure you are

familiar with the hazards.[10]

Location: Always handle Gamma-nonalactone in a well-ventilated area. A chemical fume

hood is the preferred location for all but the smallest quantities.[1][11]

PPE: Don the appropriate PPE as determined by the workflow diagram above.

Chemical Safety: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][5] Ensure it is stored away from incompatible materials such as strong acids,

bases, and oxidizing agents.[1]

Static Prevention: When transferring, ground and bond containers to prevent static electricity

buildup, which can be an ignition source.[11]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

dark area.[1]

Spill Management Plan
Evacuate & Ventilate: Ensure the area is well-ventilated and remove all personnel not

involved in the cleanup.

Control Ignition: Immediately remove all sources of ignition from the area.[11]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

like sand, vermiculite, or diatomaceous earth.[1]

Collection: Carefully scoop the absorbed material into a suitable, labeled, and closed

container for disposal.[1][9] Do not return spilled material to the original container.[4]

Decontamination: Clean the spill surface thoroughly with soap and water. Wash any

contaminated clothing or equipment before reuse.[1]
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Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[12]

Waste Collection: Collect surplus Gamma-nonalactone and contaminated materials (e.g.,

absorbent, gloves) in a properly labeled, sealed container.

Environmental Precaution: Do not allow the product to enter drains, sewage systems, or

groundwater.[6][9]

Final Disposal: Arrange for disposal through a licensed waste disposal company.[4]

Incineration in a facility equipped with an afterburner and scrubber is a recommended

method.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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